Cas no 6299-92-9 (1H-1,3-benzodiazol-1-amine)

• Product Name: 1H-1,3-benzodiazol-1-amine
• CAS No: 6299-92-9
• MF: C₇H₇N₃
• MW: 133.150580644608
• MDL: MFCD00955970
• CID: 851712
• PubChem ID: 329766559
• Update Time: 2025-04-19

1H-1,3-benzodiazol-1-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazol-1-amine(9CI)
• aminobenzimidazole
• 1H-BENZIMIDAZOL-1-AMINE
• benzimidazol-1-amine
• NSC45055
• HMS1744A20
• NCGC00329020-01
• 1-aminobenzimidazole
• MFCD00955970
• SCHEMBL145442
• CS-0234459
• Benzimidazol-1-ylamine
• Z99599676
• G78353
• 6299-92-9
• HXYXDTAROKJMBO-UHFFFAOYSA-N
• 3-amino-benzimidazole
• EN300-14212
• AKOS004118172
• InChI=1/C7H7N3/c8-10-5-9-6-3-1-2-4-7(6)10/h1-5H,8H
• AB01116604-03
• DTXSID20286364
• NSC-45055
• NS00100924
• 1H-benzo[d]imidazol-1-amine
• 1H-1,3-benzodiazol-1-amine
• 1-Aminobenzimidazole, 97%

• MDL： MFCD00955970
• Inchi： 1S/C7H7N3/c8-10-5-9-6-3-1-2-4-7(6)10/h1-5H,8H2
• InChI Key： HXYXDTAROKJMBO-UHFFFAOYSA-N
• SMILES： N1(C=NC2C=CC=CC1=2)N

Computed Properties

• Exact Mass: 133.06411
• Monoisotopic Mass: 133.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.8A^2
• XLogP3: 1.2

Experimental Properties

• Density: 1.32
• Melting Point: 145-150 °C
• Boiling Point: 321°C at 760 mmHg
• Flash Point: 147.9°C
• Refractive Index: 1.696
• PSA: 43.84

1H-1,3-benzodiazol-1-amine Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：